![molecular formula C13H14N2O5 B2494752 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1,3-benzoxazole-6-carboxylic acid CAS No. 2248354-85-8](/img/structure/B2494752.png)
2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1,3-benzoxazole-6-carboxylic acid
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Overview
Description
2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1,3-benzoxazole-6-carboxylic acid, commonly known as MIBO, is a chemical compound that is widely used in scientific research. It is a benzoxazole derivative that has been synthesized and studied extensively due to its potential applications in various fields of research. MIBO has been found to exhibit a range of biochemical and physiological effects, making it an important tool for investigating various biological processes.
Mechanism of Action
The mechanism of action of MIBO involves the inhibition of certain enzymes that are involved in various biological processes. MIBO has been found to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammation and cell signaling. By inhibiting these enzymes, MIBO can modulate various cellular processes and pathways.
Biochemical and Physiological Effects
MIBO has been found to exhibit a range of biochemical and physiological effects. It has been shown to have anti-inflammatory properties by inhibiting the activity of COX-2 and reducing the production of inflammatory mediators. MIBO has also been shown to have neuroprotective effects by modulating the activity of certain enzymes that are involved in neurodegeneration. Additionally, MIBO has been found to regulate gene expression and protein synthesis, making it an important tool for studying various biological processes.
Advantages and Limitations for Lab Experiments
MIBO has several advantages for lab experiments. It is a well-established compound that has been synthesized and studied extensively, making it a reliable tool for scientific research. MIBO is also relatively stable and can be stored for long periods without significant degradation. However, MIBO has some limitations as well. It can be expensive to synthesize and may not be readily available in some labs. Additionally, MIBO has been found to have some cytotoxic effects at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of MIBO. One potential area of research is the development of new derivatives of MIBO that exhibit improved properties for specific applications. Another area of research is the investigation of the molecular mechanisms underlying the biochemical and physiological effects of MIBO. Additionally, MIBO may have potential therapeutic applications for various diseases, making it an important tool for drug discovery research. Overall, the study of MIBO has the potential to advance our understanding of various biological processes and lead to the development of new treatments for disease.
Synthesis Methods
The synthesis of MIBO involves the reaction of 2-amino-6-carboxybenzoxazole with isobutyl chloroformate in the presence of a base such as triethylamine. The resulting compound is then purified through recrystallization to obtain pure MIBO. The synthesis of MIBO is a well-established process that has been optimized for high yield and purity.
Scientific Research Applications
MIBO has been widely used in scientific research due to its potential applications in various fields. It has been found to exhibit a range of biochemical and physiological effects, making it an important tool for investigating various biological processes. MIBO has been used in studies related to cancer, inflammation, and neurodegenerative diseases. It has also been used in studies related to the regulation of gene expression and protein synthesis.
properties
IUPAC Name |
2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzoxazole-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O5/c1-13(2,3)20-12(18)15-11-14-8-5-4-7(10(16)17)6-9(8)19-11/h4-6H,1-3H3,(H,16,17)(H,14,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKSJTDXJUYZXNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=NC2=C(O1)C=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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